Cas no 45285-51-6 (Octanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, ion(1-))
45285-51-6 structure
Product Name:Octanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, ion(1-)
CAS No:45285-51-6
MF:C8F15O2
MW:413.060455322266
CID:4545321
PubChem ID:4986139
Update Time:2025-04-24
Octanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, ion(1-) Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, ion(1-)
- perfluorooctanoate
- 45285-51-6
- NCGC00163859-02
- DTXSID40892486
- NS00110329
- pentadecafluorooctanoate
- PFOA ion
- DTXCID801079662
- 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanoate
-
- Inchi: 1S/C8HF15O2/c9-2(10,1(24)25)3(11,12)4(13,14)5(15,16)6(17,18)7(19,20)8(21,22)23/h(H,24,25)/p-1
- InChI Key: SNGREZUHAYWORS-UHFFFAOYSA-M
- SMILES: FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C(C(=O)[O-])(F)F)(F)F)(F)F)F
Computed Properties
- Exact Mass: 412.9658767Da
- Monoisotopic Mass: 412.9658767Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 525
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 40.1Ų
Octanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, ion(1-) Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
45285-51-6 (Octanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluoro-, ion(1-)) Related Products
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